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Compound of Interest

Compound Name: Dimethyl Glutarate

Cat. No.: B1670675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

dimethyl glutarate (DMG), a versatile diester with applications in various scientific and

industrial fields, including pharmaceuticals. This document summarizes key quantitative data,

outlines experimental protocols for property determination, and presents a logical framework for

understanding these characteristics.

Core Physicochemical Data
Dimethyl glutarate (C7H12O4) is a colorless liquid with a faint, agreeable odor.[1][2][3] Its

fundamental identifiers and properties are crucial for its handling, application, and integration

into experimental and developmental workflows.

Table 1: Identification and General Properties of
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Property Value Source(s)

IUPAC Name dimethyl pentanedioate [1]

Synonyms

Glutaric acid dimethyl ester,

Dimethyl pentanedioate, DBE-

5

[1]

CAS Number 1119-40-0

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

Appearance Colorless liquid

Odor Faint agreeable, fruity odor

Table 2: Thermodynamic and Physical Properties of
Dimethyl Glutarate
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Property Value Conditions Source(s)

Melting Point -37 °C to -42.5 °C

Boiling Point 210-215 °C 1013 hPa

93.5-95 °C
13 mmHg (0.0171

atm)

96-103 °C 15 mmHg

Density 1.09 g/cm³ 20 °C

1.087 g/mL 25 °C

1.0876 g/cm³ 20 °C

Vapor Pressure 0.2 mmHg 20 °C

8.3 Pa 20 °C

0.13 hPa 20 °C

Flash Point 107 °C to 109 °C Closed cup

218 °F

Refractive Index 1.4242 20 °C/D

Kinematic Viscosity 2.5 mm²/s (cSt) 25 °C

Table 3: Solubility and Safety Information for Dimethyl
Glutarate
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Property Value/Information Source(s)

Water Solubility 4.3 g/L to 53 g/L

Solvent Solubility

Very soluble in alcohol and

ether; soluble in acetone and

ethyl acetate.

Explosion Limits 0.9 - 7.9 % (V)

Stability
Stable under normal

conditions. Combustible.

Incompatibilities

Incompatible with acids, bases,

reducing agents, and oxidizing

agents.

Storage Store below +30°C.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of dimethyl glutarate. These protocols are intended for an

audience with a foundational understanding of laboratory techniques.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For a pure compound like dimethyl glutarate, it is a sharp,

characteristic value.

Methodology: Capillary Method

Preparation: A small amount of liquid dimethyl glutarate is placed in a fusion tube. A

capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The fusion tube assembly is attached to a thermometer and heated in a controlled

manner, often using a Thiele tube or a melting point apparatus with a heating block. The

heating bath should be stirred to ensure uniform temperature distribution.
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Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the boiling point is approached, this stream of bubbles

becomes rapid and continuous.

Recording the Boiling Point: The heat source is then removed. The temperature at which the

bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling

point. This occurs when the external pressure equals the vapor pressure of the dimethyl
glutarate.

Pressure Correction: Since boiling point is pressure-dependent, the atmospheric pressure at

the time of the experiment should be recorded. If the pressure is not at standard sea-level

pressure (760 mmHg), a correction may be applied.

Determination of Density
Density is the mass per unit volume of a substance. For liquids, it is commonly determined

using a pycnometer or a digital density meter.

Methodology: Pycnometer Method

Preparation: A clean, dry pycnometer (a glass flask with a precise volume) is weighed

accurately (m₁).

Calibration: The pycnometer is filled with a reference substance of known density at a

specific temperature (e.g., deionized water), and the total mass is recorded (m₂). The

temperature of the liquid is measured and recorded.

Sample Measurement: The pycnometer is emptied, dried, and then filled with dimethyl
glutarate. The total mass is again accurately measured (m₃) at the same temperature.

Calculation:

Mass of water = m₂ - m₁

Volume of pycnometer = (Mass of water) / (Density of water at the measured temperature)

Mass of dimethyl glutarate = m₃ - m₁
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Density of dimethyl glutarate = (Mass of dimethyl glutarate) / (Volume of pycnometer)

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.

Methodology: Saturation Method

Preparation: A known volume of the solvent (e.g., water) is placed in a thermostatted vessel

to maintain a constant temperature.

Addition of Solute: Dimethyl glutarate is added to the solvent in small, pre-weighed

increments.

Equilibration: After each addition, the mixture is vigorously agitated (e.g., using a magnetic

stirrer) until the solute is completely dissolved. This process is repeated until a small amount

of undissolved dimethyl glutarate persists, indicating that the solution is saturated.

Analysis: The total mass of the dissolved dimethyl glutarate is calculated by subtracting the

mass of the remaining undissolved portion from the total mass added.

Expression of Solubility: The solubility is then expressed in terms of mass of solute per

volume or mass of solvent (e.g., g/L or g/100g ). This procedure can be repeated for various

solvents (e.g., ethanol, ether) to determine the solubility profile.

Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature in a closed system.

Methodology: Static Method

Sample Preparation: A purified sample of dimethyl glutarate is placed in a thermostatted

container connected to a pressure measuring device (manometer) and a vacuum pump.

Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile

impurities. This is often achieved by repeated freeze-pump-thaw cycles.
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Equilibration: The container is brought to a precise, constant temperature. The dimethyl
glutarate is allowed to evaporate into the evacuated space until the pressure inside the

container becomes constant. This constant pressure is the equilibrium vapor pressure at that

temperature.

Measurement: The pressure is recorded. The process is repeated at several different

temperatures to obtain a vapor pressure curve. The relationship between vapor pressure and

temperature can often be described by the Clausius-Clapeyron relation.

Visualizing Physicochemical Relationships
The following diagram illustrates the logical connections between the fundamental properties of

dimethyl glutarate and how they influence its behavior and applications.

Physicochemical Characteristics of Dimethyl Glutarate

Molecular Structure

Physical States & Transitions Bulk Properties Interaction & Reactivity
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Density (1.09 g/cm³)

Viscosity (2.5 cSt)
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influences packing & flow

Solubility (Water, Organic Solvents)

Stability
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Caption: Logical flow of dimethyl glutarate's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl Glutarate | C7H12O4 | CID 14242 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. DIMETHYL GLUTARATE | Occupational Safety and Health Administration [osha.gov]

3. CAS 1119-40-0: Dimethyl glutarate | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Characteristics of Dimethyl Glutarate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1670675#physicochemical-
characteristics-of-dimethyl-glutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1670675?utm_src=pdf-body
https://www.benchchem.com/product/b1670675?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Glutarate
https://www.osha.gov/chemicaldata/538
https://cymitquimica.com/cas/1119-40-0/
https://www.benchchem.com/product/b1670675#physicochemical-characteristics-of-dimethyl-glutarate
https://www.benchchem.com/product/b1670675#physicochemical-characteristics-of-dimethyl-glutarate
https://www.benchchem.com/product/b1670675#physicochemical-characteristics-of-dimethyl-glutarate
https://www.benchchem.com/product/b1670675#physicochemical-characteristics-of-dimethyl-glutarate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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